2-chloro-5-(4-nitrophenoxy)-4,6-diphenylpyrimidine

• IUPAC Name: 2-chloro-5-(4-nitrophenoxy)-4,6-diphenylpyrimidine
• InChI: InChI=1S/C22H14ClN3O3/c23-22-24-19(15-7-3-1-4-8-15)21(20(25-22)16-9-5-2-6-10-16)29-18-13-11-17(12-14-18)26(27)28/h1-14H
• InChI Key: LJYJJNLCFUCYED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=NC(=N2)Cl)C3=CC=CC=C3)OC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H14ClN3O3
• Molecular Weight: 403.8 g/mol

Description

The compound “2-chloro-5-(4-nitrophenoxy)-4,6-diphenylpyrimidine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. This compound has a chloro group (Cl), a nitro group (NO2), and a phenoxy group (C6H5O) attached to the pyrimidine ring, making it a highly functionalized molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the pyrimidine ring, followed by functionalization with the phenyl, chloro, and nitro groups. Unfortunately, without specific literature or experimental procedures, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The pyrimidine ring provides a planar, aromatic core, with the various substituents adding to the three-dimensionality of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would largely depend on the conditions and reagents present. The nitro group could potentially be reduced to an amino group, and the chloro group could undergo nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a nitro group could make the compound more reactive. The compound is likely to be solid under normal conditions, with its melting and boiling points, solubility, and other properties dependent on the specific arrangement and interaction of its atoms.

Mechanism of Action

Without specific context or application, it’s difficult to define a mechanism of action for this compound.

Safety and Hazards

As with any chemical compound, handling “2-chloro-5-(4-nitrophenoxy)-4,6-diphenylpyrimidine” would require appropriate safety measures. The specific hazards would depend on the compound’s reactivity and other properties, but could potentially include risks associated with handling nitro compounds, which can be explosive under certain conditions.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be of interest in fields like medicinal chemistry, materials science, or chemical synthesis, among others.